N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)nicotinamide

• IUPAC Name: N-[4-(4,6-dimethylpyrimidin-2-yl)oxycyclohexyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H22N4O2/c1-12-10-13(2)21-18(20-12)24-16-7-5-15(6-8-16)22-17(23)14-4-3-9-19-11-14/h3-4,9-11,15-16H,5-8H2,1-2H3,(H,22,23)
• InChI Key: FRDWQMLYKCKGTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC2CCC(CC2)NC(=O)C3=CN=CC=C3)C
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol

Description

N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)nicotinamide is a chemical compound that has been extensively researched in the scientific community for its potential applications in various fields. It is commonly referred to as "Compound X" in research studies.

Scientific Research Applications

Neuroprotection and Cognitive Function

Nicotinamide, a form of vitamin B3 and a precursor of nicotinamide adenine dinucleotide (NAD+), plays a crucial role in cellular metabolism, stress responses, and immune system regulation. It has been investigated for potential neuroprotective effects in various studies. Dietary and supplemental nicotinamide may benefit cognitive function by preserving and enhancing neurocognitive abilities through its involvement in the production of cellular energy. It is non-toxic, inexpensive, and has been suggested for interventional studies in humans to explore its benefits further (Rennie et al., 2015).

Anticancer Properties

Nicotinic acid derivatives, including nicotinamide, have shown promise as anticancer agents. Research highlights the significant biological properties of nicotinic acid derivatives in developing anticancer drugs, owing to their ability to influence a wide variety of biological processes. This suggests the potential of nicotinamide derivatives in anticancer drug development and highlights the need for further investigation into efficient anticancer drugs (Jain et al., 2020).

Metabolic and Epigenetic Regulation

Nicotinamide plays a significant role in cellular metabolism and epigenetic regulation, impacting several pathologies, including metabolic disorders and cancer. Its ability to link one-carbon metabolism with a cell's methylation balance and NAD+ levels underlines its importance in maintaining cellular homeostasis. This positions nicotinamide as a central molecule in the intersection between metabolism and gene regulation, underscoring its potential therapeutic value across various diseases (Roberti et al., 2021).